Cas no 85054-29-1 (Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside)

• Product Name: Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside
• CAS No: 85054-29-1
• MF: C₂₃H₃₄N₂O₁₁
• MW: 514.522867679596
• CID: 1058801
• PubChem ID: 131699309
• Update Time: 2025-06-03

Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(Acetylamino)-3-O-[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]-2-deoxy-α-D-galactopyranoside
• Benzyl 2-(Acetylamino)-3-O-[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]-2-deoxy-α-D-galactopyranosid
• benzyl 2-acetamido-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-2-deoxy-α-D-galactopyranoside
• N-[(2R,3R,4R,5S,6R)-2-[(2R,3R,4R,5R,6S)-5-Acetamido-3-hydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Benzyl 2-(Acetylamino)-3-O-[2-(acetylamino)-2-deoxy-
• 85054-29-1
• Benzyl 2-(Acetylamino)-3-O-[2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl]-2-deoxy-alpha-D-galactopyranosid
• A-D-galactopyranoside
• A-D-glucopyranosyl]-2-deoxy-
• N-((2R,3R,4R,5S,6R)-2-(((2S,3R,4R,5R,6R)-3-Acetamido-2-(benzyloxy)-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• Phenylmethyl 2-(Acetylamino)-3-O-[2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl]-2-deoxy-alpha-D-galactopyranoside
• Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside

• Inchi： 1S/C23H34N2O11/c1-11(28)24-16-20(32)18(30)14(8-26)35-23(16)36-21-17(25-12(2)29)22(34-15(9-27)19(21)31)33-10-13-6-4-3-5-7-13/h3-7,14-23,26-27,30-32H,8-10H2,1-2H3,(H,24,28)(H,25,29)/t14-,15-,16-,17-,18-,19+,20-,21-,22+,23+/m1/s1
• InChI Key： PDUCTQVLENQXGA-HFJKPWESSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@H]1[C@H]([C@@H](CO)O[C@@H]([C@@H]1NC(C)=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 514.21625990g/mol
• Monoisotopic Mass: 514.21625990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 196Ų

Additional information on Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside

Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside: A Comprehensive Overview

The compound with CAS No. 85054-29-1, known as Benzyl 2-(Acetylamino)-3-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-deoxy-α-D-galactopyranoside, is a highly specialized sugar derivative with significant potential in various fields, including pharmaceuticals, biotechnology, and analytical chemistry. This compound is characterized by its complex glycosidic structure, which includes both α-D-galactopyranoside and β-D-glucopyranosyl moieties, linked through a specific glycosidic bond. The presence of acetylamino groups further adds to its functional complexity, making it a unique molecule for research and application purposes.

Recent studies have highlighted the importance of glycosylation in biological systems, particularly in the context of disease mechanisms and therapeutic interventions. The Benzyl 2-(Acetylamino)-3-O-... compound has been utilized as a model system to investigate glycosylation patterns and their implications in health and disease. For instance, researchers have employed this compound to study the role of glycosidic bonds in protein folding and stability, which are critical for understanding conditions such as neurodegenerative diseases.

One of the most notable advancements involving this compound is its application in the development of novel glycotherapeutics. The Benzyl 2-(Acetylamino)-... structure has been modified to create analogs that can target specific glycoproteins involved in cancer progression and immune response. These analogs have shown promising results in preclinical studies, demonstrating their potential as anti-cancer agents with minimal side effects.

In addition to its therapeutic applications, the Benzyl 2-(Acetylamino)-... compound has also been instrumental in advancing analytical techniques for glycomics. Its well-defined structure makes it an ideal reference material for calibrating mass spectrometry instruments used in glycan profiling. This has significantly improved the accuracy and reproducibility of glycomic analyses, contributing to broader research efforts in personalized medicine.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have developed innovative methodologies to streamline its production, ensuring scalability for both academic and industrial applications. These advancements have not only reduced the cost of synthesis but also enhanced the availability of this compound for widespread use.

Looking ahead, the Benzyl 2-(Acetylamino)-... compound holds immense potential for further exploration in areas such as vaccine development and diagnostics. Its ability to modulate immune responses makes it a valuable tool in creating vaccines with improved efficacy against infectious diseases. Furthermore, its role as a biomarker for early disease detection is an area that warrants further investigation.

In conclusion, the Benzyl 2-(Acetylamino)-3-O-... compound (CAS No. 85054-29-1) represents a significant advancement in carbohydrate chemistry and biology. Its unique structure and versatile applications position it as a key molecule in driving innovation across multiple disciplines. As research continues to uncover new insights into its properties and functions, this compound is poised to make even greater contributions to science and medicine.